Cas no 17673-53-9 (9,12-Octadecadienoicacid (9Z,12Z)-, octadecyl ester)

• Product Name: 9,12-Octadecadienoicacid (9Z,12Z)-, octadecyl ester
• CAS No: 17673-53-9
• Molecular Formula: C₃₆H₆₈O₂
• Molecular Weight: 532.92392
• MDL: MFCD00673577
• CID: 188396
• PubChem ID: 6436474

9,12-Octadecadienoicacid (9Z,12Z)-, octadecyl ester Properties

Names and Identifiers

• 9,12-Octadecadienoicacid (9Z,12Z)-, octadecyl ester
• Octadecyl (9Z,12Z)-octadeca-9,12-dienoate
• UNII-6762ZSK8IM
• Einecs 241-653-3
• (9Z,12Z)-9,12-Octadecadienoic acid octadecyl ester
• LINOLEIC ACID, OCTADECYL ESTER
• NS00014132
• octadecanyl 9Z,12Z-octadecadienoate
• DTXSID601021748
• Octadeca-9,12-dienoic acid octadecyl ester, Z
• LMFA07010154
• CHEBI:165722
• WE(18:0/18:2(9Z,12Z))
• SCHEMBL1172807
• 17673-53-9
• XRHTZVUDPQWCBD-MLWYYCKJSA-N
• Stearyl linoleate
• Stearyl linoleate, AldrichCPR
• starbld0006240
• 6762ZSK8IM
• STEARYL LINOLEATE [INCI]
• octadecyl 9Z,12Z-octadecadienoate
• Q27264076
• 9,12-OCTADECADIENOIC ACID (9Z,12Z)-, OCTADECYL ESTER

• MDL： MFCD00673577
• InChIKey： XRHTZVUDPQWCBD-PCSMDFMZSA-N
• Inchi： InChI=1S/C36H68O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-38-36(37)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h12,14,18,20H,3-11,13,15-17,19,21-35H2,1-2H3/b14-12+,20-18+
• SMILES： CCCCCCCCCCCCCCCCCCOC(CCCCCCC/C=C/C/C=C/CCCCC)=O

Computed Properties

• Exact Mass: 532.52224
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 32
• Monoisotopic Mass: 532.521931
• Heavy Atom Count: 38
• Complexity: 508
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 15.7
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.3
• Refractive Index: 1.468
• Boiling Point: 590.8°Cat760mmHg
• Flash Point: 54°C
• Density: 0.868

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters